Cas no 384815-72-9 (5-Ethyl-5-methyl-2-(4-nitrophenyl)-1,3-dioxane)

• Product Name: 5-Ethyl-5-methyl-2-(4-nitrophenyl)-1,3-dioxane
• CAS No: 384815-72-9
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD02612729
• CID: 3148596
• PubChem ID: 4350037
• Update Time: 2025-06-11

5-Ethyl-5-methyl-2-(4-nitrophenyl)-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-5-methyl-2-(4-nitrophenyl)-1,3-dioxane
• 1,3-dioxane, 5-ethyl-5-methyl-2-(4-nitrophenyl)-
• H34321
• MFCD02612729
• CS-0327492
• 384815-72-9
• AKOS003266959
• LS-07722
• ALBB-024047

• MDL： MFCD02612729
• Inchi： 1S/C13H17NO4/c1-3-13(2)8-17-12(18-9-13)10-4-6-11(7-5-10)14(15)16/h4-7,12H,3,8-9H2,1-2H3
• InChI Key： WLLDZCSYOXQNDX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)[N+](=O)[O-])OCC(C)(CC)C1

Computed Properties

• Exact Mass: 251.11575802Da
• Monoisotopic Mass: 251.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.3Ų

Additional information on 5-Ethyl-5-methyl-2-(4-nitrophenyl)-1,3-dioxane

Introduction to 5-Ethyl-5-methyl-2-(4-nitrophenyl)-1,3-dioxane (CAS No. 384815-72-9)

5-Ethyl-5-methyl-2-(4-nitrophenyl)-1,3-dioxane, identified by its Chemical Abstracts Service (CAS) number 384815-72-9, is a specialized organic compound that has garnered attention in the field of medicinal chemistry and materials science. This dioxane derivative features a unique structural framework, combining an ethyl and a methyl substituent at the 5-position of the dioxane ring, with a 4-nitrophenyl group at the 2-position. Such structural motifs are often explored for their potential biological activity and material properties.

The significance of 5-Ethyl-5-methyl-2-(4-nitrophenyl)-1,3-dioxane lies in its versatility as a building block for more complex molecules. The presence of the nitro group in the phenyl ring introduces electronic and steric effects that can modulate the compound's reactivity and interactions with biological targets. This makes it a valuable candidate for further derivatization and investigation in drug discovery pipelines.

In recent years, there has been growing interest in dioxane derivatives due to their potential applications in pharmaceuticals and agrochemicals. The dioxane core is known for its stability and ability to serve as a scaffold for designing molecules with enhanced solubility and bioavailability. The specific substitution pattern in 5-Ethyl-5-methyl-2-(4-nitrophenyl)-1,3-dioxane positions it as a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential role in developing novel therapeutic agents. The nitrophenyl moiety is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their pharmacological properties. For instance, nitro groups can be reduced to amine groups under specific conditions, leading to changes in biological activity. This redox-active property makes 5-Ethyl-5-methyl-2-(4-nitrophenyl)-1,3-dioxane an intriguing candidate for designing prodrugs or molecules with tunable bioactivity.

Recent advancements in computational chemistry have enabled more efficient screening of such derivatives. Molecular modeling techniques can predict how different substituents, such as the ethyl and methyl groups in this compound, influence its binding affinity to biological targets. These predictions are crucial for guiding experimental efforts and optimizing lead compounds for drug development.

The synthesis of 5-Ethyl-5-methyl-2-(4-nitrophenyl)-1,3-dioxane presents both challenges and opportunities. The dioxane ring itself requires careful handling due to its strained three-membered oxygen-containing structure. However, modern synthetic methodologies have made it possible to construct such rings with high precision, allowing chemists to introduce specific functional groups at desired positions.

In the context of medicinal chemistry, 5-Ethyl-5-methyl-2-(4-nitrophenyl)-1,3-dioxane could serve as a precursor for synthesizing kinase inhibitors or other enzyme-targeting molecules. The combination of electron-withdrawing and donating groups around the dioxane ring can fine-tune electronic properties, which are critical for enzyme-substrate interactions. This makes it a versatile scaffold for designing molecules that modulate enzyme activity.

Moreover, the compound's potential applications extend beyond pharmaceuticals. In materials science, dioxane derivatives have been explored for their thermal stability and mechanical properties. The presence of rigid aromatic rings and functionalized oxygen atoms can contribute to enhanced material performance under various conditions.

Current research is also focusing on understanding the environmental impact of such compounds. Biodegradability studies are essential to assess how 5-Ethyl-5-methyl-2-(4-nitrophenyl)-1,3-dioxane behaves in natural systems. This information is crucial for evaluating its potential use in industrial applications where environmental sustainability is a priority.

The role of analytical techniques in studying this compound cannot be overstated. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are indispensable tools for characterizing its structure and purity. These methods provide detailed insights into molecular interactions and help ensure that synthetic routes yield the desired product with high fidelity.

In conclusion, 5-Ethyl-5-methyl-2-(4-nitrophenyl)-1,3-dioxane (CAS No. 384815-72-9) represents a fascinating area of research with significant implications in medicinal chemistry and materials science. Its unique structural features make it a valuable candidate for further exploration, offering opportunities for developing novel therapeutics and advanced materials.